2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazine

• IUPAC Name: 2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-4,6-dimethoxy-1,3,5-triazine
• InChI: InChI=1S/C12H16N6O2/c1-19-11-14-10(15-12(16-11)20-2)18-6-9(7-18)5-17-4-3-13-8-17/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: MLWAOVPIPJRBNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CC(C2)CN3C=CN=C3)OC
• Molecular Formula: C12H16N6O2
• Molecular Weight: 276.29 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887. 1, 3-diazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties. Imidazole has become an important synthon in the development of new drugs.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine is not yet fully understood. However, it is believed that the compound acts as a prodrug, which is a compound that is converted to an active form in the body. The active form of the compound is thought to be 2-imidazolylmethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine-2-oxide, which is believed to interact with certain proteins and enzymes in the body in order to exert its biological effects.
Biochemical and Physiological Effects
2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine has been studied for its potential biochemical and physiological effects. In vitro studies have shown that the compound is able to inhibit the growth of certain bacteria and fungi. In addition, it has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to possess anti-diabetic, anti-allergic, and anti-microbial activities.

Advantages and Limitations for Lab Experiments

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine is a versatile compound that can be used in a variety of laboratory experiments. One of the advantages of using this compound is that it is relatively easy to synthesize and is readily available. In addition, it has been found to be relatively stable under a variety of conditions, making it suitable for use in experiments involving long-term storage. However, the compound is not soluble in water, which can limit its use in certain types of experiments.

Future Directions

Given the wide range of biological activities of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine, there are a number of potential future directions for research. Further studies could be conducted to investigate the compound’s potential as an anti-cancer agent, as well as its ability to inhibit the growth of certain bacteria and fungi. In addition, the compound could be studied for its potential to act as a prodrug, and its ability to form stable complexes with a variety of drugs could be investigated. Finally, further research could be conducted to better understand the mechanism of action of the compound and its potential applications in pharmaceuticals and agrochemicals.

Synthesis Methods

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine is synthesized through a reaction between 2-imidazolylmethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine and a suitable base. The reaction is typically carried out in an aqueous medium at a temperature of 70-80°C. The reaction proceeds via a nucleophilic substitution reaction, in which the base attacks the imidazolylmethyl group of the 2-imidazolylmethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine molecule, resulting in the formation of the desired product.

Scientific Research Applications

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,6-dimethoxy-1,3,5-triazinemethyl-3-azetidin-1-yl-4,6-dimethoxy-1,3,5-triazine has been studied extensively due to its potential applications in pharmaceuticals, agrochemicals, and other industrial applications. It is used as an intermediate for the synthesis of various biologically active compounds such as antibiotics, antifungals, anti-inflammatory agents, and anti-cancer agents. It has also been used as a catalyst in organic synthesis. In addition, it has been studied as a potential drug delivery system due to its ability to form stable complexes with a variety of drugs.